Cas no 29638-33-3 (1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)-)
29638-33-3 structure
Product Name:1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)-
CAS No:29638-33-3
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD00985283
CID:1440140
PubChem ID:693308
Update Time:2025-09-22
1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)-
- 6-(5-sulfanylidene-1,3,4-oxadiazolidin-2-ylidene)cyclohexa-2,4-dien-1-one
- AKOS000267604
- EN300-8092363
- PD144531
- 2-(5-mercapto-1,3,4-oxadiazol-2-yl)phenol
- STK506777
- SCHEMBL2800972
- SR-01000390895
- 5-(2'-Hydroxyphenyl)-2,3-dihydro-1,3,4-oxadiazole-2-thione (2)
- AKOS000269148
- STK088747
- BDBM152485
- DTXSID90425182
- BBL000657
- 5-(2-HYDROXYPHENYL)-3H-1,3,4-OXADIAZOLE-2-THIONE
- MFCD00985283
- 5-(2-hydroxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
- CCG-15191
- 29638-33-3
- SR-01000390895-1
- CHEMBL240165
- AE-641/01181038
- (6E)-6-(5-sulfanylidene-1,3,4-oxadiazolidin-2-ylidene)cyclohexa-2,4-dien-1-one
- EU-0000322
- A912572
- BDBM50225229
- CS-0318191
- VS-00655
- 2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenol
-
- MDL: MFCD00985283
- Inchi: 1S/C8H6N2O2S/c11-6-4-2-1-3-5(6)7-9-10-8(13)12-7/h1-4,11H,(H,10,13)
- InChI Key: HMIBKGQKYCFESO-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2O)O1
Computed Properties
- Exact Mass: 194.01508
- Monoisotopic Mass: 194.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 85.9Ų
Experimental Properties
- PSA: 53.85
1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB369844-1 g |
2-(5-Sulfanyl-1,3,4-oxadiazol-2-yl)phenol |
29638-33-3 | 1g |
€643.20 | 2023-04-26 | ||
| Chemenu | CM516314-1g |
2-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol |
29638-33-3 | 97% | 1g |
$125 | 2023-02-17 | |
| Chemenu | CM516314-5g |
2-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol |
29638-33-3 | 97% | 5g |
$454 | 2023-02-17 | |
| abcr | AB369844-1g |
2-(5-Sulfanyl-1,3,4-oxadiazol-2-yl)phenol; . |
29638-33-3 | 1g |
€344.00 | 2025-02-19 | ||
| Ambeed | A204373-5g |
2-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol |
29638-33-3 | 97% | 5g |
$431.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388861-1g |
2-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol |
29638-33-3 | 97% | 1g |
¥1027.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388861-5g |
2-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol |
29638-33-3 | 97% | 5g |
¥3740.00 | 2024-08-03 |
1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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